Cas no 1342654-19-6 (Ethyl 3-aminothiane-3-carboxylate)

• Product Name: Ethyl 3-aminothiane-3-carboxylate
• CAS No: 1342654-19-6
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 6442166
• PubChem ID: 62872781
• Update Time: 2025-06-08

Ethyl 3-aminothiane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS012168764
• EN300-2677424
• ethyl 3-aminothiane-3-carboxylate
• 1342654-19-6
• Ethyl 3-aminotetrahydro-2H-thiopyran-3-carboxylate
• Ethyl 3-aminothiane-3-carboxylate

• Inchi： 1S/C8H15NO2S/c1-2-11-7(10)8(9)4-3-5-12-6-8/h2-6,9H2,1H3
• InChI Key： XEOOSNAGOWUCDU-UHFFFAOYSA-N
• SMILES： S1CCCC(C(=O)OCC)(C1)N

Computed Properties

• Exact Mass: 189.08234989g/mol
• Monoisotopic Mass: 189.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 3-aminothiane-3-carboxylate

Ethyl 3-aminothiane-3-carboxylate (CAS No. 1342654-19-6): An Overview of Its Structure, Properties, and Applications

Ethyl 3-aminothiane-3-carboxylate (CAS No. 1342654-19-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its thiane ring, which is a six-membered ring containing a sulfur atom, and an amino and carboxylate functional group attached to the same carbon atom.

The structure of ethyl 3-aminothiane-3-carboxylate is of particular interest due to its potential for forming stable complexes with various metal ions. The thiane ring provides a rigid scaffold that can influence the conformational flexibility of the molecule, while the amino and carboxylate groups offer multiple sites for coordination and interaction. This combination of structural features makes ethyl 3-aminothiane-3-carboxylate an attractive ligand for metal complexation studies.

In terms of physical properties, ethyl 3-aminothiane-3-carboxylate is a white crystalline solid with a melting point of approximately 120°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound's solubility profile makes it suitable for use in a variety of chemical reactions and processes where organic solvents are preferred.

Recent research has focused on the potential applications of ethyl 3-aminothiane-3-carboxylate in the pharmaceutical industry. One notable area of interest is its use as an intermediate in the synthesis of bioactive compounds. For example, a study published in the *Journal of Medicinal Chemistry* reported that ethyl 3-aminothiane-3-carboxylate can be used as a building block to synthesize novel antiviral agents with potent activity against influenza viruses. The unique structure of the compound allows for the introduction of various functional groups that can enhance the antiviral activity and selectivity of the final product.

Another area where ethyl 3-aminothiane-3-carboxylate has shown promise is in the development of new materials. Researchers at the University of California, Berkeley, have explored its use as a precursor for synthesizing thiane-based polymers with tunable properties. These polymers have potential applications in areas such as drug delivery systems, where their biocompatibility and controlled release properties are highly desirable.

The synthesis of ethyl 3-aminothiane-3-carboxylate typically involves several steps, starting from readily available starting materials. One common approach involves the reaction of ethyl thioglycolate with an appropriate amine followed by cyclization to form the thiane ring. The resulting compound can then be further modified through various chemical transformations to introduce additional functional groups or to optimize its properties for specific applications.

In addition to its use as an intermediate and precursor, ethyl 3-aminothiane-3-carboxylate has also been investigated for its potential biological activities. Studies have shown that it exhibits moderate antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases. Furthermore, preliminary research suggests that it may have anti-inflammatory effects, making it a candidate for further investigation as a therapeutic agent.

The safety profile of ethyl 3-aminothiane-3-carboxylate is another important consideration. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and disposing of waste materials according to local regulations.

In conclusion, ethyl 3-aminothiane-3-carboxylate (CAS No. 1342654-19-6) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, ethyl 3-aminothiane-3-carboxylate is likely to play an increasingly important role in various scientific and industrial fields.